2-chloro-3-(4-nitrophenyl)-3-oxo-N-phenylpropanamide

• IUPAC Name: 2-chloro-3-(4-nitrophenyl)-3-oxo-N-phenylpropanamide
• InChI: InChI=1S/C15H11ClN2O4/c16-13(15(20)17-11-4-2-1-3-5-11)14(19)10-6-8-12(9-7-10)18(21)22/h1-9,13H,(H,17,20)
• InChI Key: MYMWHLRCKJIXOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C(C(=O)C2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H11ClN2O4
• Molecular Weight: 318.71 g/mol

Description

2-chloro-3-(4-nitrophenyl)-3-oxo-N-phenylpropanamide is a synthetic compound that belongs to the class of amides. It is also known as N-(4-nitrophenyl)-2-chloro-3-oxo-3-phenylpropanamide. This compound has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Crystallography

• Crystal Structure Analysis : Studies on compounds closely related to 2-chloro-3-(4-nitrophenyl)-3-oxo-N-phenylpropanamide, such as diflunisal carboxamides, have been conducted to understand their crystal structures, which are confirmed by single-crystal X-ray diffraction. These structures provide insights into intermolecular hydrogen bonding and potential applications in designing new materials with specific properties (Guang-xiang Zhong et al., 2010).

Spectral and Structural Investigations

• Spectral IR, NMR, and UV-Vis Investigations : The synthesis and characterization of similar compounds, including their crystal structure analysis and spectral investigations (IR, NMR, UV-Vis), have been detailed. These studies are crucial for understanding the electronic properties and reactivity of such compounds, which can have implications in developing new drugs or materials (S. Demir et al., 2016).

Chemical Reactions and Mechanisms

• Base-Induced Transformation : Research into the chemical reactions of similar nitrophenyl compounds has shown that they can undergo base-induced transformations to produce new compounds through mechanisms like ring-opening and intramolecular cyclization. Such reactions are fundamental in synthetic chemistry for creating new molecules with potential applications in pharmaceuticals and materials science (D. A. Androsov, 2008).

Polymer Science Applications

• Thermoresponsive Polymers : The use of chloropropionamide derivatives, including azido end-functionalized poly(N-isopropylacrylamide), demonstrates the application of such compounds in creating thermoresponsive polymers. This research has implications for developing smart materials that respond to temperature changes, which could be used in biomedical applications (Atsushi Narumi et al., 2008).

Mechanism of Action

Target of Action

It is known that similar compounds have shown significant anticancer activity, suggesting potential targets within cancer cell lines .

Biochemical Pathways

Similar compounds have been reported to degrade via the 1,2,4-benzenetriol pathway in certain bacterial strains .

Result of Action

Similar compounds have demonstrated anticancer activity, suggesting potential cytotoxic effects on cancer cells .